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Compound of Interest

Compound Name: 3,4-Difluorobenzyl alcohol

Cat. No.: B1297547

A Comprehensive Safety and Handling Guide for
3,4-Difluorobenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling precautions, and
experimental testing protocols for 3,4-Difluorobenzyl alcohol (CAS RN: 85118-05-4). The
information is compiled to assist laboratory personnel in minimizing risks and ensuring safe
operational procedures.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,4-Difluorobenzyl alcohol is
presented in the table below. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Source(s)
Molecular Formula C7HeF20 [1112]
Molecular Weight 144.12 g/mol [2]
Colorless to Red to Green
Appearance o
clear liquid
N ) 197 °C (approx. 101.45 °C at
Boiling Point [1][3]
reduced pressure)
Melting Point 9°C [3]
Flash Point 97 °C (208.4 °F) - closed cup [2][4]
Density 1.262 g/mL at 25 °C [11[2]

Refractive Index

n20/D 1.49

[1](2]

Hazard Identification and Classification

3,4-Difluorobenzyl alcohol is classified as a hazardous substance. The following table

summarizes its hazard classifications and statements according to the Globally Harmonized

System (GHS).

Hazard Class GHS Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Sources:[2][4][5]

Safe Handling and Storage Protocols
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Adherence to proper handling and storage procedures is critical to ensure personnel safety and

maintain the integrity of the chemical.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific

laboratory operations. The following provides general guidance:

Protection Type

Recommendation

Eye/Face Protection

Wear chemical safety goggles and/or a face
shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile
rubber), a lab coat, and other protective clothing

as necessary to prevent skin contact.

Respiratory Protection

If ventilation is inadequate or there is a risk of
inhaling vapors or aerosols, use a NIOSH-
approved respirator with an appropriate
cartridge.

Sources:[2][4]

Engineering Controls
Control Type

Recommendation

Ventilation

Work in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation
exposure.

Safety Equipment

Ensure that an eyewash station and a safety
shower are readily accessible in the immediate

work area.

Source:[4]

Storage Conditions

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/290297
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=D2415&langSelector=en&selectedCountry=KR
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=D2415&langSelector=en&selectedCountry=KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Condition

Recommendation

Container

Keep the container tightly closed.

Environment

Store in a cool, dry, and well-ventilated area
away from incompatible materials such as

strong oxidizing agents.

Temperature

Recommended storage in a cool and dark place
(<15°Q).

Sources:

Emergency and First Aid Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek medical attention

if symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Sources:[4][6]
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Experimental Protocols for Hazard Assessment

The hazard classifications for 3,4-Difluorobenzyl alcohol are determined through
standardized experimental protocols, such as those developed by the Organisation for
Economic Co-operation and Development (OECD). The following sections outline the general
methodologies for these tests.

Acute Dermal Irritation/Corrosion (Based on OECD Test
Guideline 404)

This test is designed to assess the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.[7][8][9]

Principle: A single dose of the test substance is applied to a small area of the skin of an
experimental animal, typically an albino rabbit.[9] The treated area is observed for signs of
erythema (redness) and edema (swelling) at specific intervals.[7]

Methodology:
e Animal Selection: Healthy, young adult albino rabbits are used.

e Dose Application: Approximately 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of
the test substance is applied to a small patch of shaved skin (approximately 6 cm?).[9]

o Exposure: The test substance is held in contact with the skin under a porous gauze dressing
for a 4-hour exposure period.[8]

o Observation: After the exposure period, the dressing is removed, and the skin is gently
cleansed. The skin is then examined for erythema and edema at 1, 24, 48, and 72 hours
after patch removal.[8]

e Scoring: The severity of the skin reactions is scored using a standardized grading system.

o Classification: The substance is classified based on the severity and reversibility of the
observed skin reactions.
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Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)

This test evaluates the potential of a substance to cause damage to the eye upon a single
application.[10][11][12]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an
experimental animal, usually an albino rabbit. The untreated eye serves as a control.[11] The
eye is then examined for lesions of the cornea, iris, and conjunctiva at specific intervals.[12]

Methodology:

Animal Selection: Healthy, adult albino rabbits are used.

e Dose Application: A single dose of the test substance (typically 0.1 mL for liquids or 0.1 g for
solids) is instilled into the conjunctival sac of one eye.[13]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[13]

e Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are
scored using a standardized system.[11]

o Classification: The substance is classified based on the severity and reversibility of the
observed eye lesions. To minimize animal distress, a weight-of-the-evidence analysis and in
vitro testing are recommended before in vivo studies are conducted.[10][12]

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key logical relationships and
workflows for the safe handling of 3,4-Difluorobenzyl alcohol.
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Handling Precautions for 3,4-Difluorobenzyl Alcohol

Hazard Identification

H319: Causes serious eye irritation H315: Causes skin irritation

H335: May cause respiratory irritation
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Chemical Risk Assessment Workflow

Step 1: Identify Hazards
(Review SDS)
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(Researchers, Technicians)
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Step 3: Evaluate Risks
(Likelihood and Severity)
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Step 4: Implement Control Measures
(PPE, Ventilation, SOPs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,4-Difluorobenzyl alcohol safety data sheet (SDS) and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297547#3-4-difluorobenzyl-alcohol-safety-data-
sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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